Cas no 688020-96-4 (Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)-)

Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)-, is a fluorinated aromatic compound featuring both an amino and a benzenemethanol functional group. The presence of trifluoromethyl groups enhances its electron-withdrawing properties, making it valuable in synthetic chemistry, particularly as an intermediate in pharmaceuticals and agrochemicals. Its structural features contribute to improved metabolic stability and lipophilicity, which are advantageous in drug design. The compound’s reactivity allows for further functionalization, enabling the synthesis of complex molecules. High purity and well-defined chemical properties ensure consistent performance in research and industrial applications. Proper handling is required due to potential sensitivity to moisture and light.
Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)- structure
688020-96-4 structure
Product Name:Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)-
CAS No:688020-96-4
MF:C9H7F6NO
MW:259.148403406143
CID:4145720
PubChem ID:85968174
Update Time:2025-06-08

Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)-
    • SCHEMBL3317064
    • RKYHSURXFXSXFX-UHFFFAOYSA-N
    • 688020-96-4
    • 4-Amino-3,5-bis(trifluoromethyl)benzyl alcohol
    • Inchi： 1S/C9H7F6NO/c10-8(11,12)5-1-4(3-17)2-6(7(5)16)9(13,14)15/h1-2,17H,3,16H2
    • InChI Key： RKYHSURXFXSXFX-UHFFFAOYSA-N
    • SMILES： C1(CO)=CC(C(F)(F)F)=C(N)C(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 259.04318282Da
  • Monoisotopic Mass: 259.04318282Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.3Ų

Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014001509-1g
4-Amino-3,5-Bis(trifluoromethyl)benzyl alcohol
 688020-96-4 97%
1g
 $1549.60 2023-09-01

Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)- Related Literature

688020-96-4 (Benzenemethanol, 4-amino-3,5-bis(trifluoromethyl)-) Related Products

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd